(S)-4-Isopropyl-2-(4-(trifluoromethyl)pyridin-2-yl)-4,5-dihydrooxazole

• IUPAC Name: (4S)-4-propan-2-yl-2-[4-(trifluoromethyl)pyridin-2-yl]-4,5-dihydro-1,3-oxazole
• InChI: InChI=1S/C12H13F3N2O/c1-7(2)10-6-18-11(17-10)9-5-8(3-4-16-9)12(13,14)15/h3-5,7,10H,6H2,1-2H3/t10-/m1/s1
• InChI Key: OZRYFBWEKRTVMB-SNVBAGLBSA-N
• Canonical SMILES: CC(C)C1COC(=N1)C2=NC=CC(=C2)C(F)(F)F
• Isomeric SMILES: CC(C)[C@H]1COC(=N1)C2=NC=CC(=C2)C(F)(F)F
• Molecular Formula: C12H13F3N2O
• Molecular Weight: 258.24 g/mol

Description

Trifluoromethylpyridines (TFMP) and their derivatives are important ingredients for the development of agrochemical and pharmaceutical compounds. The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

TFMP contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine. TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure.

Chemical Reactions Analysis

The trifluoromethyl group is strongly electron-withdrawing. Therefore, during compound development, the trifluoromethyl group can be treated as a purely electron-withdrawing group.

Physical And Chemical Properties Analysis

The unique properties of fluorine mean that substitution reactions involving the trifluoromethyl group are possible. The trifluoromethyl group is strongly electron-withdrawing.

Mechanism of Action

The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

The demand for TFMP derivatives has been increasing steadily in the last 30 years. It is expected that many novel applications of TFMP will be discovered in the future.